Inner centromere protein (48-56)
Description
Inner centromere protein
Scientific Research Applications
INCENP and Centromere Dynamics
INCENP Centromere and Spindle Targeting The inner centromere protein (INCENP) is essential for proper chromosome segregation and cytokinesis. INCENP shows a modular structure with domains for chromosomal and cytoskeletal functions. Two conserved motifs within the amino-terminal 68 amino acids of INCENP are identified as crucial for centromere targeting and transfer to the spindle. INCENP also physically interacts with heterochromatin protein HP1Hsα, a process that might be involved in INCENP's transfer from chromosomes to the anaphase spindle (Ainsztein et al., 1998).
Dynamics of Inner Kinetochore Assembly and Maintenance Centromere proteins CENP-A and CENP-I are stable components incorporated into centromeres via a “loading-only” mechanism in specific phases of the cell cycle. Other CENPs show distinct and cell cycle-specific binding stabilities. This dynamic exchange of components provides both stability and flexibility to centromere assembly (Hemmerich et al., 2008).
INCENP Interaction with Aurora-B/AIRK2 Kinase Human INCENP, crucial for chromosome segregation and cytokinesis, is overexpressed in several colorectal cancer cell lines. It colocalizes with Aurora-B/AIRK2 kinase on metaphase chromosomes, suggesting a significant interaction between these proteins (Adams et al., 2001).
INCENP Binding to Tubulin and Microtubule Interaction INCENP's targeting to the cleavage furrow during mitosis requires dynamic microtubules. It directly binds to beta-tubulin and has the capability to bundle microtubules, indicating a role as a microtubule-binding protein essential for cytokinesis (Wheatley et al., 2001).
Centromere Structure and Function
Centromeres Genetic and Epigenetic Control
Centromeres are composed of inner kinetochore proteins and repetitive DNA. They exhibit a balance between epigenetic and genetic control, governing the interactions of centromeric DNA and inner kinetochore proteins. This balance and the complex evolutionary history of centromeres are vital for chromosome segregation during cell division (Kanizay & Dawe, 2009).
DNA Binding of Centromere Protein C (CENPC) Centromere protein C (CENPC), an inner kinetochore protein, binds to DNA, a process that is stabilized by single-stranded RNA. This interaction is thought to be part of the epigenetic marking system for kinetochores, crucial for chromosome segregation (Du et al., 2010).
The Octamer Form of CENP-A Nucleosomes at Human Centromeres CENP-A nucleosomes, central to centromere function, predominantly form an octameric structure at human centromeres. These nucleosomes are highly phased and display specific DNA-wrapping behavior, essential for epigenetically specifying centromere location in mammals (Hasson et al., 2013).
properties
sequence |
EFSKEPELM |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Inner centromere protein (48-56) |
Origin of Product |
United States |
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